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Compound of Interest

Compound Name: (S)-(+)-Dimethindene maleate

CAS No.: 1217457-81-2

Cat. No.: B15611054

Get Quote

Introduction

(S)-(+)-Dimethindene maleate is a chiral compound recognized for its dual antagonist activity

against histamine H1 receptors and subtype-selective muscarinic M2 receptors.[1][2][3] While

the (R)-(-)-enantiomer is more potent for H1 receptor binding, the (S)-(+)-enantiomer

demonstrates significant selectivity for the M2 receptor over M1, M3, and M4 subtypes.[1][4]

This unique pharmacological profile makes it a valuable tool in research areas such as

autonomic regulation, respiratory system function, and allergy studies.[2][5] Notably, (S)-(+)-
Dimethindene maleate has been utilized as a key component in a chemical cocktail (LCDM)

for the derivation and propagation of extended pluripotent stem (EPS) cells.[1][6][7]

These application notes provide detailed protocols for the preparation of stock solutions of (S)-
(+)-Dimethindene maleate for use in research and drug development settings.
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The fundamental properties of (S)-(+)-Dimethindene maleate are summarized below. This

data is essential for accurate stock solution preparation and experimental design.

Property Value Reference

Molecular Formula C₂₀H₂₄N₂ · C₄H₄O₄ [1][3][8]

Molecular Weight 408.49 g/mol [8][9]

CAS Number 136152-65-3 [1][6][7]

Appearance White to beige solid powder [10]

Purity ≥98% (HPLC) [1][6][8]

Storage (Solid)

Store at 2-8°C or -20°C,

desiccated. Follow supplier

instructions.

[1][8]

Solubility Data
Solubility can vary based on the specific lot, purity, and solvent used. It is always

recommended to perform a small-scale test before preparing a large-volume stock solution.

Solvent Reported Solubility Reference

Water

2 mg/mL; up to 29.24 mg/mL

(approx. 71.5 mM) with gentle

warming.

[1][6][7]

DMSO

Sparingly soluble at 1-10

mg/mL; reported as high as 82

mg/mL (approx. 200 mM).

[8][11][12]

Methanol
Slightly soluble at 0.1-1

mg/mL.
[8][11]
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Safety Precautions: Handle (S)-(+)-Dimethindene maleate powder in a chemical fume hood or

a designated weighing area. Wear appropriate personal protective equipment (PPE), including

a lab coat, safety glasses, and gloves.

Protocol 1: Preparation of 10 mM Aqueous Stock
Solution
This protocol is suitable for cell culture applications where an aqueous solution is required.

Materials and Equipment:

(S)-(+)-Dimethindene maleate powder

Sterile, high-purity water (e.g., cell culture grade, Milli-Q)

Analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Water bath or heat block (optional, set to 37°C)

Sterile syringe filters (0.22 µm pore size)

Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate Required Mass: To prepare 10 mL of a 10 mM stock solution, calculate the mass of

(S)-(+)-Dimethindene maleate needed.

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.010 L × 408.49 g/mol = 4.085 mg

Weigh Compound: Carefully weigh out 4.085 mg of (S)-(+)-Dimethindene maleate powder

and transfer it to a sterile conical tube.
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Dissolution: Add 10 mL of sterile water to the tube.

Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes. If the compound does

not fully dissolve, gentle warming in a 37°C water bath may be required to achieve full

solubility.[1][6][7]

Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile

filter into a new sterile tube. This step is critical for removing potential microbial

contamination, especially for cell culture use.

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots in

sterile microcentrifuge tubes. Store aliquots at -20°C for several weeks or -80°C for longer-

term storage. Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of 50 mM DMSO Stock Solution
This protocol is ideal for creating a highly concentrated stock that can be diluted into aqueous

buffers or media for final experimental concentrations.

Materials and Equipment:

(S)-(+)-Dimethindene maleate powder

Anhydrous, sterile-filtered DMSO

Analytical balance

Sterile conical or glass tubes

Vortex mixer

Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate Required Mass: To prepare 2 mL of a 50 mM stock solution:

Mass (mg) = 50 mmol/L × 0.002 L × 408.49 g/mol = 40.85 mg
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Weigh Compound: Carefully weigh out 40.85 mg of (S)-(+)-Dimethindene maleate powder

and transfer it to a sterile tube.

Dissolution: Add 2 mL of anhydrous DMSO to the tube.

Mixing: Cap the tube securely and vortex until the compound is completely dissolved. Gentle

warming is generally not necessary for dissolution in DMSO.

Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots in sterile

microcentrifuge tubes suitable for low-temperature storage. Store aliquots at -20°C or -80°C,

protected from light and moisture. Long-term storage of solutions is generally not

recommended, and freshly prepared solutions should be used when possible.[2]

Mandatory Visualizations
Experimental Workflow
The following diagram outlines the general workflow for preparing a sterile stock solution of (S)-
(+)-Dimethindene maleate.
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Caption: Workflow for (S)-(+)-Dimethindene Maleate Stock Solution Preparation.
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Signaling Pathway
(S)-(+)-Dimethindene maleate acts as an antagonist at two distinct receptor types, modulating

separate downstream signaling cascades.
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Caption: Dual antagonist action of (S)-(+)-Dimethindene maleate on H1 and M2 receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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